Luminescent nanobeads: attachment of surface reactive Eu(iii) complexes to gold nanoparticles†

Chemical Communications Pub Date: 2006-02-22 DOI: 10.1039/B518091K

Abstract

Gold nanoparticles were used as a scaffold to assemble multiple tailor-made europium(III) complexes yielding water-soluble gold nanoparticles that display red, EuIII, luminescence.

Graphical abstract: Luminescent nanobeads: attachment of surface reactive Eu(iii) complexes to gold nanoparticles
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